Cas no 2167321-00-6 (7-cyclopropyl-2,2-dimethyl-6-oxa-10-azaspiro4.5decane)

• Product Name: 7-cyclopropyl-2,2-dimethyl-6-oxa-10-azaspiro4.5decane
• CAS No: 2167321-00-6
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 6114566
• PubChem ID: 165862611
• Update Time: 2025-06-14

7-cyclopropyl-2,2-dimethyl-6-oxa-10-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 7-cyclopropyl-2,2-dimethyl-6-oxa-10-azaspiro4.5decane
• 2167321-00-6
• 7-cyclopropyl-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane
• EN300-1279598

• Inchi： 1S/C13H23NO/c1-12(2)6-7-13(9-12)14-8-5-11(15-13)10-3-4-10/h10-11,14H,3-9H2,1-2H3
• InChI Key： DHNDLNSMIBFEJX-UHFFFAOYSA-N
• SMILES： O1C(CCNC21CCC(C)(C)C2)C1CC1

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 7-cyclopropyl-2,2-dimethyl-6-oxa-10-azaspiro4.5decane

Comprehensive Overview of 7-Cyclopropyl-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane (CAS No. 2167321-00-6)

The compound 7-cyclopropyl-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane (CAS No. 2167321-00-6) is a structurally unique spirocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its spiro[4.5]decane core, combined with cyclopropyl and dimethyl substituents, offers a versatile scaffold for drug discovery. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate biological targets. The presence of both oxygen (6-oxa) and nitrogen (10-aza) heteroatoms enhances its binding affinity, making it a promising candidate for central nervous system (CNS) applications.

In recent years, the demand for spirocyclic compounds like 7-cyclopropyl-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane has surged, driven by their role in fragment-based drug design. This molecule's three-dimensional rigidity and lipophilicity align with modern medicinal chemistry trends, such as the development of allosteric modulators and GPCR-targeted therapies. Its CAS No. 2167321-00-6 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and lead optimization.

From a synthetic perspective, the 6-oxa-10-azaspiro[4.5]decane framework presents intriguing challenges for organic chemists. The incorporation of a cyclopropyl group introduces strain, which can be leveraged to achieve selective ring-opening reactions or cross-coupling transformations. Recent publications highlight its utility in constructing privileged structures for kinase inhibitors and antimicrobial agents. These applications resonate with current drug discovery priorities, such as combating antibiotic resistance and targeting undruggable proteins.

The pharmacokinetic properties of 7-cyclopropyl-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane are another area of active investigation. Its logP and polar surface area suggest favorable blood-brain barrier permeability, a critical factor for CNS drug development. Additionally, its metabolic stability has been explored in in vitro assays, with preliminary data indicating resistance to cytochrome P450 degradation. These attributes align with industry efforts to address neurodegenerative diseases and mood disorders, topics frequently queried in scientific search engines.

Beyond therapeutics, CAS No. 2167321-00-6 has potential in material science. Its spirocyclic architecture could serve as a building block for supramolecular assemblies or liquid crystals, areas gaining traction due to their applications in optoelectronics and sensors. The compound's steric hindrance and conformational flexibility make it a subject of interest for computational chemistry studies, particularly in molecular dynamics simulations.

In summary, 7-cyclopropyl-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane exemplifies the convergence of structural innovation and practical utility. Its CAS No. 2167321-00-6 is a gateway to diverse research avenues, from precision medicine to advanced materials. As the scientific community continues to explore its potential, this compound is poised to remain a high-value entity in both academic and industrial settings.